N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide
• InChI: InChI=1S/C16H14FN3OS/c1-9-6-10(2)14-13(7-9)18-16(22-14)20-19-15(21)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: PIGIJVYUDRMXGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol

Description

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide, also known as DBH, is a chemical compound that has gained attention in scientific research due to its potential use as a fluorescent probe for detecting protein aggregation.

Scientific Research Applications

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide has been used in scientific research as a fluorescent probe for detecting protein aggregation. Protein aggregation is a common phenomenon that occurs in many neurodegenerative diseases, including Alzheimer's and Parkinson's disease. The ability of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide to selectively bind to protein aggregates and emit fluorescence makes it a valuable tool for studying the mechanism of protein aggregation and developing potential therapies for neurodegenerative diseases.

Mechanism Of Action

The mechanism of action of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide involves its ability to selectively bind to protein aggregates through hydrogen bonding and hydrophobic interactions. Once bound, N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide undergoes a conformational change that results in an increase in fluorescence intensity. This change in fluorescence can be used to monitor the formation and growth of protein aggregates in real-time.
Biochemical and Physiological Effects:
N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide has been shown to have minimal toxicity and does not affect cellular viability or function. In addition, N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide has a low binding affinity for normal proteins, making it a specific probe for protein aggregates. The use of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide in scientific research has led to a better understanding of the mechanism of protein aggregation and potential therapies for neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

The advantages of using N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide in lab experiments include its high purity and yield, minimal toxicity, and specificity for protein aggregates. However, the limitations of using N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide include its limited solubility in water and its sensitivity to pH and temperature changes. These limitations must be taken into account when designing experiments using N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide.

Future Directions

There are several future directions for the use of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide in scientific research. One potential application is the development of therapies for neurodegenerative diseases based on the mechanism of protein aggregation. In addition, the use of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide in combination with other techniques, such as mass spectrometry and electron microscopy, could lead to a better understanding of the structure and composition of protein aggregates. Finally, the development of new fluorescent probes based on the structure of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide could lead to the discovery of new compounds with improved properties for studying protein aggregation.

Synthesis Methods

The synthesis of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide involves a multi-step process, starting with the reaction of 2-amino-5,7-dimethyl-1,3-benzothiazole with 3-fluorobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with hydrazine hydrate to yield N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide. The synthesis of N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide has been optimized to yield high purity and yield, making it a viable option for scientific research applications.